Cas no 1510081-80-7 (2-(2-cyclopropylphenyl)oxirane)

• Product Name: 2-(2-cyclopropylphenyl)oxirane
• CAS No: 1510081-80-7
• MF: C₁₁H₁₂O
• MW: 160.212383270264
• CID: 6192728
• PubChem ID: 79982774
• Update Time: 2025-06-11

2-(2-cyclopropylphenyl)oxirane Chemical and Physical Properties

Names and Identifiers

• 2-(2-cyclopropylphenyl)oxirane
• 1510081-80-7
• AKOS018542472
• EN300-1843067

• Inchi： 1S/C11H12O/c1-2-4-10(11-7-12-11)9(3-1)8-5-6-8/h1-4,8,11H,5-7H2
• InChI Key： UOQPQRWQSSLCCS-UHFFFAOYSA-N
• SMILES： O1CC1C1=CC=CC=C1C1CC1

Computed Properties

• Exact Mass: 160.088815002g/mol
• Monoisotopic Mass: 160.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 12.5Ų

Additional information on 2-(2-cyclopropylphenyl)oxirane

Exploring the Chemistry and Applications of 2-(2-cyclopropylphenyl)oxirane (CAS No. 1510081-80-7)

The compound 2-(2-cyclopropylphenyl)oxirane (CAS No. 1510081-80-7) is a specialized epoxide derivative that has garnered significant interest in synthetic organic chemistry and pharmaceutical research. Its unique structure, featuring a cyclopropylphenyl moiety attached to an oxirane ring, makes it a valuable intermediate for the synthesis of complex molecules. Researchers and industry professionals are increasingly exploring its potential in drug discovery, agrochemicals, and materials science, aligning with the growing demand for novel bioactive compounds and sustainable chemical solutions.

One of the key reasons for the rising popularity of 2-(2-cyclopropylphenyl)oxirane is its versatility in ring-opening reactions, a topic frequently searched in academic and industrial databases. The oxirane (epoxide) group is highly reactive, enabling nucleophilic attacks that lead to diverse functionalized products. This property is particularly relevant in the context of green chemistry, where researchers seek efficient and environmentally friendly synthetic routes. The compound’s cyclopropyl substituent further enhances its utility, as cyclopropane rings are known to impart metabolic stability and unique steric effects in drug candidates.

In recent years, the pharmaceutical industry has shown heightened interest in 2-(2-cyclopropylphenyl)oxirane due to its potential as a building block for small-molecule therapeutics. Epoxides are often employed in the synthesis of β-amino alcohols, which are common motifs in FDA-approved drugs. For instance, the compound’s structure could be leveraged to develop inhibitors targeting enzymes or receptors involved in inflammatory diseases or oncology—a hot topic in biomedical research. Online searches for "epoxide derivatives in drug discovery" or "cyclopropylphenyl compounds" reflect this trend, underscoring the need for detailed technical profiles of such intermediates.

Beyond pharmaceuticals, 2-(2-cyclopropylphenyl)oxirane has potential applications in advanced materials. Epoxides are widely used in polymer chemistry, and the incorporation of aromatic and cyclopropane groups could lead to materials with tailored thermal or mechanical properties. This aligns with the surge in searches for "high-performance polymers" and "smart materials," as industries seek innovations for electronics, coatings, and adhesives. The compound’s stability and reactivity make it a candidate for cross-linking agents or monomers in specialty resins.

From a synthetic perspective, the preparation of 2-(2-cyclopropylphenyl)oxirane typically involves the epoxidation of the corresponding olefin precursor. Researchers often inquire about "epoxidation methods" or "stereoselective synthesis of epoxides," highlighting the importance of optimizing yield and purity. Techniques such as Sharpless asymmetric epoxidation or metal-catalyzed reactions may be applicable, depending on the desired enantiomeric purity—a critical factor in chiral drug development.

In conclusion, 2-(2-cyclopropylphenyl)oxirane (CAS No. 1510081-80-7) represents a compelling case study in the intersection of synthetic chemistry and applied science. Its structural features and reactivity profile position it as a valuable tool for researchers addressing challenges in drug design, materials engineering, and sustainable chemistry. As interest in "functionalized epoxides" and "cyclopropane-based scaffolds" continues to grow, this compound is poised to play a pivotal role in innovation across multiple disciplines.